Cas no 392298-44-1 (Pyrimidine, 4,6-dichloro-5-(trifluoromethyl)-)

• Product Name: Pyrimidine, 4,6-dichloro-5-(trifluoromethyl)-
• CAS No: 392298-44-1
• MF: C₅HCl₂F₃N₂
• MW: 216.976049184799
• CID: 1509664
• PubChem ID: 85805169
• Update Time: 2025-04-21

Pyrimidine, 4,6-dichloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-5-(trifluoromethyl)-
• GMIGBMWWLRNILS-UHFFFAOYSA-N
• SB60096
• 4,6-Dichloro-5-(trifluoromethyl)pyrimidine
• 392298-44-1

• Inchi： 1S/C5HCl2F3N2/c6-3-2(5(8,9)10)4(7)12-1-11-3/h1H
• InChI Key： GMIGBMWWLRNILS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 215.94703
• Monoisotopic Mass: 215.9468879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78